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Compound of Interest

Compound Name: Anilazine

Cat. No.: B1167350

Disclaimer: Anilazine is an obsolete triazine fungicide with limited recent scientific literature
available.[1] Its use has been discontinued or restricted in many regions.[1][2] The following
protocols are generalized for foliar fungicide application and phytotoxicity assessment in planta
and should be adapted for specific research needs. The quantitative data provided is
illustrative.

Application Notes

Anilazine (2,4-dichloro-6-(o-chloroanilino)-s-triazine) is a non-systemic foliar fungicide with
protective action.[1] It was historically used to control a range of fungal diseases on various
crops, including turf, vegetables, and ornamentals.[2][3]

Mechanism of Action: The precise mechanism of action is not fully elucidated, but it is known to
be a multi-site inhibitor, which speculatively interferes with fungal cell metabolism.[1][3] Some
sources suggest it may inhibit mitochondrial respiration by disrupting the electron transport
chain in fungal cells.[4] In plants, some triazine compounds are known to affect photosystem II;
however, specific signaling pathways in plants affected by anilazine are not well documented
in recent literature.

Phytotoxicity: Chemical treatments on plants can sometimes lead to phytotoxicity, with
symptoms including burning, necrosis (tissue death), chlorosis (yellowing), leaf distortion
(cupping or twisting), and stunted growth.[3][5][6] The risk of phytotoxicity can be influenced by
environmental conditions such as high temperatures and humidity, as well as the plant's overall

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1167350?utm_src=pdf-interest
https://www.benchchem.com/product/b1167350?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/39.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/39.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Anilazine
https://www.benchchem.com/product/b1167350?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/39.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Anilazine
https://agsci.oregonstate.edu/sites/agscid7/files/horticulture/osu-nursery-greenhouse-and-christmas-trees/onn050304.pdf
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/39.htm
https://agsci.oregonstate.edu/sites/agscid7/files/horticulture/osu-nursery-greenhouse-and-christmas-trees/onn050304.pdf
https://www.medchemexpress.com/anilazine-standard.html
https://www.benchchem.com/product/b1167350?utm_src=pdf-body
https://agsci.oregonstate.edu/sites/agscid7/files/horticulture/osu-nursery-greenhouse-and-christmas-trees/onn050304.pdf
https://agrio.app/How-to-minimize-the-risk-of-phytotoxicity/
https://purduelandscapereport.org/article/diagnosing-phytotoxicity-on-landscape-plants/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

health.[3][5] One study noted that metabolites of anilazine were phytotoxic to Canada thistle
leaf disks.[2]

Experimental Protocols

General Protocol for In Planta Fungicide Efficacy and
Phytotoxicity Assay

This protocol describes a general method for evaluating the efficacy of a foliar-applied fungicide

against a model pathogen and assessing its potential for phytotoxicity.

Materials:

Anilazine (or other test fungicide)

Wettable powder or other appropriate formulation
Surfactant (e.g., Tween-20)

Sterile deionized water

Healthy, uniformly grown plants (e.g., tomato, cucumber, or a model plant like Arabidopsis
thaliana)

Fungal pathogen culture (e.g., Botrytis cinerea)

Spore suspension medium (e.g., potato dextrose broth)
Hemocytometer

Pressurized spray bottle or laboratory-grade sprayer
Controlled environment growth chamber or greenhouse

Personal Protective Equipment (PPE): gloves, lab coat, safety glasses

Methodology:

Plant Preparation:
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o Grow plants from seed in appropriate potting mix to a suitable developmental stage (e.qg.,
4-6 true leaves).

o Ensure plants are healthy and not stressed by water or nutrient deficiencies.[3]

o Randomly assign plants to treatment groups (e.g., Control, Vehicle, and different
concentrations of Anilazine).

e Fungicide Preparation:

o Prepare a stock solution of Anilazine in an appropriate solvent if not using a water-soluble
formulation.

o Prepare serial dilutions of the fungicide in sterile deionized water to achieve the desired
final concentrations for treatment. Include a surfactant like Tween-20 (e.g., 0.01% v/v) to
ensure even leaf coverage.

o The "Vehicle" control should contain the solvent and surfactant at the same concentration
as the fungicide treatments. The "Control" group will be sprayed with water only.

e Fungicide Application:

o Transfer the prepared solutions to separate, clearly labeled spray bottles.

o Spray the foliage of the plants in each treatment group until runoff, ensuring complete
coverage of all leaf surfaces.

o Allow the plants to dry completely before any subsequent steps.

o Pathogen Inoculation (for efficacy studies):

o Prepare a spore suspension of the fungal pathogen from a fresh culture.

o Adjust the spore concentration to a known level (e.g., 1 x 10”5 spores/mL) using a
hemocytometer.

o 24 hours after fungicide application, inoculate the plants by spraying the spore suspension
evenly onto the foliage.
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¢ [ncubation and Data Collection:

o Place the plants in a high-humidity environment (as required by the specific pathogen)
within a controlled growth chamber.

o Monitor the plants daily for the development of disease symptoms and signs of
phytotoxicity.

o Assess disease severity and phytotoxicity at set time points (e.g., 3, 5, and 7 days post-
inoculation).

Protocol for Phytotoxicity Assessment

Methodology:

Follow steps 1-3 from the general protocol above. Pathogen inoculation is not required for a

phytotoxicity-only study.

Observe plants at regular intervals (e.g., 24, 48, 72 hours) after treatment for any signs of

damage.

Score the level of phytotoxicity using a rating scale (see Table 1).

Record the types of symptoms observed (e.g., chlorosis, necrosis, leaf curling).[5][6][7]

Data Presentation
Table 1: Phytotoxicity Scoring Scale
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Percentage of Leaf Area

Score Description of Symptoms
Affected
No visible signs of
0 0% o
phytotoxicity.
Slight chlorosis or very few
1 1-10% _
necrotic spots.
Mild chlorosis, some necrotic
2 11-25% _ _
spots, and/or slight leaf curling.
Moderate chlorosis and
3 26-50% necrosis, noticeable leaf
distortion.
Severe necrosis and chlorosis,
4 51-75% significant stunting or leaf
deformation.
Plant death or near-complete
5 >75%

necrosis of foliage.

Table 2: lllustrative Efficacy and Phytotoxicity Data for

Anilazine
Concentration Mean Disease Mean Phytotoxicity
Treatment Group .
(ng/mL) Severity (%) Score
Control (Water) 0 85.2 0
Vehicle (0.01%
0 83.5 0
Tween-20)
Anilazine 10 45.7 0.5
Anilazine 50 15.3 15
Anilazine 100 51 2.5
Visualizations
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Caption: Experimental workflow for in planta fungicide testing.
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Caption: Hypothetical plant defense signaling pathway induced by chemical stress.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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